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Topic: 2-Thiophenecarbonitrile: A Core Intermediate for Research and Development
Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Thiophenecarbonitrile, also known by synonyms such as 2-Cyanothiophene and 2-
Thenonitrile, is a heterocyclic aromatic compound with the CAS number 1003-31-2[1][2][3][4]. It
is characterized by a five-membered thiophene ring substituted with a cyano (-C=N) group at
the 2-position[1]. This molecular architecture, particularly the electron-withdrawing nature of the
nitrile group, significantly influences the electron density of the thiophene ring, making 2-
Thiophenecarbonitrile a versatile and highly reactive intermediate in organic synthesis[1]. Its
importance is underscored by its role as a key building block in the creation of a wide range of
complex molecules, including active pharmaceutical ingredients (APIs), agrochemicals, and
advanced functional materials like liquid crystals and organic electronics[1][5][6][7]. This guide
provides a comprehensive overview of its properties, synthesis, applications, and safety
protocols.

Chemical and Physical Properties

2-Thiophenecarbonitrile is typically a transparent, colorless to yellow liquid at room
temperature[1][6]. It is slightly miscible with water but shows good solubility in many organic
solvents[1][2]. Its key physical and chemical properties are summarized below.
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Table 1: General and Physical Properties of 2-Thiophenecarbonitrile

Property Value Reference(s)
CAS Number 1003-31-2 [21[3]141[8]
Molecular Formula CsHsNS [2][3][4]1[8][°]
Molecular Weight 109.15 g/mol [21[31[4119]1[10]
Appearance Clear colorless to yellow liquid [1][6][11]
Boiling Point 192 °C (lit.) [1][2][11][12]
Melting Point 125-134 °C (decomposes) [2][6]

Density 1.172 g/mL at 25 °C (lit.) [1][2][11][12]
Refractive Index (n2°/D) 1.563 (lit.) [21[3][11][12]
Flash Point 53 °C (127.4 °F) - closed cup [3]

Water Solubility Slightly miscible [1]12][11]

Storage Temperature

Room Temperature, Sealed in

dry, Keep in dark place

[2](6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-

Thiophenecarbonitrile. Various spectroscopic techniques have been used to confirm its

structure.

Table 2: Spectral Data for 2-Thiophenecarbonitrile
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Technique Description Reference(s)

Spectra available for structural
1H NMR _ _ [13]
confirmation.

Data available for confirming
13C NMR [13]
the carbon framework.

Mass spectrometry data is
available, with a molecular ion

Mass Spec (GC-MS) ] ) [10]
peak corresponding to its

molecular weight.

Infrared spectra, including
FTIR and ATR-IR, are

IR Spectroscopy available, showing [10]
characteristic nitrile and

thiophene stretches.

Raman spectral data has been
aman Spectroscopy
R Spect q ed [10]
ocumented.

Synthesis and Experimental Protocols

The synthesis of 2-Thiophenecarbonitrile is typically achieved through established organic
chemistry methodologies, often starting from thiophene derivatives and employing cyanation
reactions[1]. The goal is to achieve high yields and purity, often exceeding 99%, to meet the
stringent requirements of the pharmaceutical and materials science industries[1][5].

Common Synthetic Routes

o Sandmeyer Reaction: This classic reaction involves the conversion of an aromatic amine to a
nitrile via a diazonium salt intermediate. For 2-Thiophenecarbonitrile, this would start with
2-aminothiophene, which is diazotized and then reacted with a cyanide salt, typically in the
presence of a copper(l) catalyst[14][15][16].

o Cyanation of 2-Halothiophenes: This method involves the substitution of a halogen (e.g., Br,
[, or Cl) on the thiophene ring with a cyanide group. This nucleophilic substitution is often
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catalyzed by transition metals like palladium or nickel, using cyanide sources such as zinc
cyanide (Zn(CN)z) or potassium ferrocyanide[17][18].

Experimental Protocol 1: Synthesis via Sandmeyer
Reaction

This protocol describes a representative procedure for the synthesis of 2-
Thiophenecarbonitrile from 2-aminothiophene.

Materials:

2-Aminothiophene

» Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

o Copper(l) Cyanide (CuCN)

e Sodium Cyanide (NaCN)

» Deionized Water

» Diethyl Ether

¢ Anhydrous Magnesium Sulfate (MgSOa)
e |ce

Procedure:

» Diazotization: In a three-necked flask equipped with a mechanical stirrer and a thermometer,
dissolve 2-aminothiophene (1 equivalent) in a mixture of concentrated HCI and water, cooled
to 0-5 °C in an ice-salt bath.

e Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise to the
stirred amine solution. Maintain the temperature below 5 °C throughout the addition to form
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the stable diazonium salt solution. The completion of diazotization can be checked with
starch-iodide paper.

Cyanation: In a separate, larger flask, prepare a solution of copper(l) cyanide (1.2
equivalents) and sodium cyanide (1.3 equivalents) in water. Warm the solution gently if
needed to ensure complete dissolution, then cool it to 5-10 °C.

Slowly and carefully add the cold diazonium salt solution to the stirred copper cyanide
solution. Vigorous evolution of nitrogen gas will occur. Control the rate of addition to maintain
the reaction temperature below 20 °C.

After the addition is complete, allow the mixture to warm to room temperature and then heat
gently (e.g., to 50-60 °C) for 1-2 hours to ensure the reaction goes to completion.

Work-up and Purification: Cool the reaction mixture and extract the product with diethyl ether
(3 x volume).

Combine the organic extracts and wash sequentially with a dilute sodium hydroxide solution
and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by
rotary evaporation.

The crude 2-Thiophenecarbonitrile can be purified by vacuum distillation to yield a
colorless to pale yellow liquid.

NaNO:, HCI CuCN, NaCN ) W Extraction
2-Aminothiophene 05°C Thiophene-2-diazonium salt =20 Cthenﬂ. 2-TP22(:)FUP:feng$2:jtlJJ¢;gltnle wl Pure 2-Thiophenecarbonitrile

Step 1: Diazotization Step 2: Cyanation Step 3: Purification

Diagram 1: Synthesis Workflow via Sandmeyer Reaction

Click to download full resolution via product page

Diagram 1: Synthesis Workflow via Sandmeyer Reaction
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Reactivity and Applications in Drug Development

2-Thiophenecarbonitrile is a valuable precursor in medicinal chemistry and materials science.
The thiophene ring is a common scaffold in many pharmaceutical agents, and the nitrile group
is a versatile functional handle that can be converted into other functionalities such as amines,
amides, carboxylic acids, or tetrazoles[19].

Key Applications:

» Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various
APIs. It has been used in the preparation of thiaplatinacycles and 2,2'-thienylpyrroles, which
are scaffolds for exploring new therapeutic compounds[2][3][5][20].

e Agrochemicals: The compound is used in the formulation and synthesis of effective
pesticides[1][7].

» Materials Science: It is a building block for developing liquid crystals and organic electronic
materials due to its aromatic and polar characteristics[1][6].
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2-Thiophenecarbonitrile

Reduction Hydrolysis Cycloaddition \
(e.g., Hz, Catalyst) (Acid/Base) (e.g., with Azides)

\
\
\
/ Chemical Tr%lsformations \ \Y
\

Functional Materials

N Direct Use

Thienyl Amines Thiophenecarboxylic Acids Thienyl Tetrazoles

(e.g., Liquid Crystals)

Complex APIs & Agrochemicals

Resulting Scaffolds & Products

Diagram 2: Reactivity and Applications of 2-Thiophenecarbonitrile

Click to download full resolution via product page

Diagram 2: Reactivity and Applications

The unique properties of 2-Thiophenecarbonitrile arise directly from its molecular structure.
The interplay between the aromatic thiophene ring and the strongly electron-withdrawing nitrile
group dictates its physical and chemical behavior.
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Diagram 3: Structure-Property Relationships
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Diagram 3: Structure-Property Relationships

Safety and Handling

2-Thiophenecarbonitrile is classified as a hazardous chemical and requires careful handling
in a laboratory or industrial setting[21]. It is a flammable liquid and vapor, is harmful if
swallowed, and can cause skin irritation and serious eye damage[2][10][21].

Table 3: Safety and Hazard Information for 2-Thiophenecarbonitrile
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Category Information Reference(s)

GHSO02 (Flammable), GHS05
GHS Pictograms (Corrosive), GHS07 [2]
(Harmful/Irritant)

Signal Word Danger [2][3][21]

H226: Flammable liquid and
vapor.H302: Harmful if
swallowed.H315: Causes skin
Hazard Statements o ) [2][3][10][21]
irritation.H318: Causes serious
eye damage.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face

Precautionary Statements protection.P305+P351+P338: [2][3][21]
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Use only under a chemical
fume hood. Keep away from
] open flames, hot surfaces, and
Handling L [21][22]
sources of ignition. Use non-
sparking tools. Avoid contact

with skin, eyes, and clothing.

Keep containers tightly closed
in a dry, cool, and well-

Storage ) ) [11][21]
ventilated place. Store in a

flammables area.
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) ) Strong oxidizing agents,
Incompatible Materials [21]
Strong bases.

Eyeshields, faceshields,
Personal Protective Equipment  protective gloves, and a B
(PPE) suitable respirator (e.g., type

ABEK EN14387 filter).

Conclusion

2-Thiophenecarbonitrile (CAS 1003-31-2) is a cornerstone intermediate with significant utility
in the pharmaceutical, agrochemical, and material science sectors. Its unique combination of a
thiophene core and a reactive nitrile group provides a versatile platform for the synthesis of
diverse and complex molecules. A thorough understanding of its properties, synthetic routes,
and handling requirements is essential for researchers and developers to safely and effectively
leverage this compound in their work. The continued application of 2-Thiophenecarbonitrile is
poised to contribute to innovations in drug discovery and the development of novel materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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